BENGHE Foundational & Exploratory

Check Availability & Pricing

4,4-Dimethyl-1-pentanol chemical and physical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,4-Dimethyl-1-pentanol

Cat. No.: B1294636

An In-depth Technical Guide to 4,4-Dimethyl-1-pentanol: Chemical and Physical Properties

Introduction

4,4-Dimethyl-1-pentanol is a primary alcohol with a branched hydrocarbon chain. Its unique
structure, featuring a quaternary carbon, imparts specific chemical and physical properties that
make it a compound of interest in various chemical syntheses. This technical guide provides a
comprehensive overview of the chemical and physical properties of 4,4-Dimethyl-1-pentanol,
along with relevant safety information. This document is intended for researchers, scientists,
and professionals in drug development who may utilize this compound in their work.

Chemical and Physical Properties

The fundamental properties of 4,4-Dimethyl-1-pentanol are summarized below. These
properties are crucial for its handling, application in reactions, and for purification processes.

Table 1: General and Chemical Identifiers for 4,4-Dimethyl-1-pentanol
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Identifier Value
IUPAC Name 4,4-dimethylpentan-1-ol[1]
CAS Number 3121-79-7[1][2]

Molecular Formula

C7H160[1][2][3][4]

Molecular Weight 116.20 g/mol [1][5]
inChi InChI=1S/C7H160/c1-7(2,3)5-4-6-8/h8H,4-
n
6H2,1-3H3[1][2]
InChlKey OWCNPTHAWPMOJU-UHFFFAOYSA-N[1][2]

Canonical SMILES

CC(C)(C)CCCO[4]

Table 2: Physical Properties of 4,4-Dimethyl-1-pentanol

Property Value Source
Boiling Point 146.6°C at 760 mmHg [31[6]
Melting Point -30.45°C (estimate) [3][6]
Density 0.82 g/cm?3 [31[6]
Refractive Index 1.4180 - 1.421 [31[6]
Flash Point 49.4°C [3][6]
Vapor Pressure 1.81 mmHg at 25°C [3]
Water Solubility 0.03M [41[6]

Table 3: Chemical and Computational Properties of 4,4-Dimethyl-1-pentanol
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Property Value Source
pKa 15.19 + 0.10 (Predicted) [3114]
LogP 1.805 [3105]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor

CZuntg p ! 13
Rotatable Bond Count 3 [31[4]
Topological Polar Surface Area  20.23 A2 [4]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity assessment of chemical
compounds. For 4,4-Dimethyl-1-pentanol, various spectroscopic datasets are available:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR data are
available and are fundamental for confirming the carbon-hydrogen framework of the
molecule.[1]

o Mass Spectrometry (MS): GC-MS data is available, which provides information on the
molecular weight and fragmentation pattern of the compound.[1]

« Infrared (IR) Spectroscopy: FTIR spectra are available and can be used to identify the
presence of the hydroxyl (-OH) functional group.[1]

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of 4,4-Dimethyl-1-pentanol
are not readily available in the provided search results, a plausible synthetic route can be
inferred from standard organic chemistry principles. A general workflow for its synthesis could
involve the reaction of a suitable Grignard reagent with an appropriate epoxide, followed by an
aqueous workup to yield the final alcohol.
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As a primary alcohol, 4,4-Dimethyl-1-pentanol is expected to undergo typical reactions of this
functional group, such as oxidation to the corresponding aldehyde or carboxylic acid,
esterification with carboxylic acids or their derivatives, and conversion to the corresponding
alkyl halide.

General Synthesis Workflow for 4,4-Dimethyl-1-pentanol

Reactants
(e.g., Grignard Reagent, Epoxide)

Preparation

Reaction Setup
(Inert atmosphere, anhydrous solvent)

Reaction Execution
(Controlled temperature)

Post-reaction

Aqueous Workup
(Quenching and Extraction)

Purification
(e.g., Distillation, Chromatography)

Characterization
(NMR, IR, MS)

Confirmation

Final Product
4,4-Dimethyl-1-pentanol
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Caption: A generalized workflow for the synthesis and purification of 4,4-Dimethyl-1-pentanol.

Applications in Research and Drug Development

While the search results do not indicate specific, widespread applications of 4,4-Dimethyl-1-
pentanol in drug development, its properties as a primary alcohol with a bulky alkyl group
could make it a useful intermediate or building block in the synthesis of more complex
molecules. Branched-chain alcohols and their derivatives are of interest in medicinal chemistry
for their potential to interact with biological targets. For instance, related compounds like 4-
Methyl-1-pentanol have been studied for their ability to antagonize the effects of ethanol on
certain neuronal cell adhesion molecules.[7] This suggests that 4,4-Dimethyl-1-pentanol could
be a candidate for similar studies.

Safety and Handling

4,4-Dimethyl-1-pentanol is classified as a flammable liquid and vapor.[1][6][8] It is also known
to cause skin and serious eye irritation, and may cause respiratory irritation.[1][8]

Table 4: GHS Hazard Information for 4,4-Dimethyl-1-pentanol

Hazard Code Description

H226 Flammable liquid and vapor[1][6][8]
H315 Causes skin irritation[1][8]

H319 Causes serious eye irritation[1][8]
H335 May cause respiratory irritation[1][8]

Handling and Storage:
» Keep away from heat, sparks, open flames, and other ignition sources.[8] No smoking.
+ Keep the container tightly closed and store it in a well-ventilated place.[8]

» Use explosion-proof electrical, ventilating, and lighting equipment.[8]
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* Wear protective gloves, protective clothing, eye protection, and face protection.[8]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[8]

e Wash skin thoroughly after handling.[8]

First Aid Measures:

« If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water.[8]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[9]

« If inhaled: Remove person to fresh air and keep comfortable for breathing.[8]

Safe Handling Protocol for 4,4-Dimethyl-1-pentanol

Assess Hazards
(Flammable, Irritant)

Personal Protective Equipment (PPE) Engineering Controls
(Gloves, Goggles, Lab Coat) (Fume Hood, Ventilation)

N

Handling Procedure
(Avoid ignition sources, skin/eye contact)

a

Storage Spill/Exposure Response
(Tightly sealed, well-ventilated, cool place) (Follow First Aid, consult SDS)

Disposal
(Follow institutional and local regulations)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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